Cas no 1260674-98-3 (1-(5-chloro-2-fluorophenyl)cyclobutane-1-carbonitrile)

• Product Name: 1-(5-chloro-2-fluorophenyl)cyclobutane-1-carbonitrile
• CAS No: 1260674-98-3
• MF: C₁₁H₉ClFN
• MW: 209.647265195847
• CID: 6339093
• PubChem ID: 83412425
• Update Time: 2025-08-04

1-(5-chloro-2-fluorophenyl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-fluorophenyl)cyclobutane-1-carbonitrile
• 1260674-98-3
• EN300-1983843
• SCHEMBL18742448

• Inchi： 1S/C11H9ClFN/c12-8-2-3-10(13)9(6-8)11(7-14)4-1-5-11/h2-3,6H,1,4-5H2
• InChI Key： LQCFIUMQCKFVIS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)C1(C#N)CCC1)F

Computed Properties

• Exact Mass: 209.0407551g/mol
• Monoisotopic Mass: 209.0407551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 23.8Ų

Additional information on 1-(5-chloro-2-fluorophenyl)cyclobutane-1-carbonitrile

1-(5-Chloro-2-Fluorophenyl)Cyclobutane-1-Carbonitrile: A Comprehensive Overview

The compound 1-(5-chloro-2-fluorophenyl)cyclobutane-1-carbonitrile, identified by the CAS registry number 1260674-98-3, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of aromatic heterocycles, characterized by its unique structure that combines a cyclobutane ring with a cyano group and a substituted phenyl moiety. The presence of chlorine and fluorine substituents on the phenyl ring introduces interesting electronic and steric effects, making this compound a valuable subject for research in organic synthesis and drug discovery.

Recent studies have highlighted the importance of cyclobutane-containing compounds in medicinal chemistry due to their ability to induce specific stereochemical interactions. The cyclobutane ring in this molecule contributes to its rigidity, which can be advantageous in designing molecules with high binding affinity to target proteins. Additionally, the cyano group attached to the cyclobutane ring serves as an electron-withdrawing group, further modulating the electronic properties of the molecule. This makes 1-(5-chloro-2-fluorophenyl)cyclobutane-1-carbonitrile a promising candidate for exploring novel therapeutic agents.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the substituted phenyl ring. Recent advancements in catalytic cross-coupling reactions, such as the Suzuki-Miyaura coupling, have enabled more efficient and selective methods for constructing the phenyl-cyclobutane linkage. Researchers have also explored alternative routes using transition metal catalysts to optimize yield and purity. These developments underscore the importance of continuous innovation in synthetic methodologies to meet the growing demand for complex molecules like CAS No. 1260674-98-3.

In terms of physical properties, 1-(5-chloro-2-fluorophenyl)cyclobutane-1-carbonitrile exhibits a melting point of approximately 145°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its spectroscopic data, including UV-vis and NMR spectra, have been extensively studied to confirm its structure and purity. The compound's stability under various conditions has also been evaluated, making it suitable for use in both laboratory and industrial settings.

The application of this compound extends beyond traditional chemical synthesis. Recent research has focused on its potential as an intermediate in the development of bioactive molecules. For instance, studies have demonstrated that derivatives of this compound exhibit moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases. These findings suggest that further exploration into its pharmacological properties could lead to innovative treatments for conditions such as Alzheimer's disease.

In conclusion, 1-(5-chloro-2-fluorophenyl)cyclobutane-1-carbonitrile (CAS No. 1260674-98-3) represents a significant advancement in organic chemistry due to its unique structure and versatile applications. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing drug discovery and chemical innovation.